![molecular formula C25H18ClN3O2S B4930596 N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-5-chloro-1-naphthamide](/img/structure/B4930596.png)
N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-5-chloro-1-naphthamide
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Overview
Description
N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-5-chloro-1-naphthamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a synthetic small molecule that belongs to the class of carbonic anhydrase inhibitors.
Mechanism of Action
N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-5-chloro-1-naphthamide inhibits the activity of carbonic anhydrase enzymes by binding to the zinc ion in the active site of the enzyme. This prevents the conversion of carbon dioxide to bicarbonate, which is necessary for many physiological processes. Inhibition of carbonic anhydrase activity can lead to a decrease in tumor growth, reduction in intraocular pressure, and increase in bone mineral density.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. Inhibition of carbonic anhydrase IX in cancer cells leads to reduced tumor growth and increased sensitivity to chemotherapy. Inhibition of carbonic anhydrase activity in the eye leads to a reduction in intraocular pressure, which is beneficial in the treatment of glaucoma. Inhibition of carbonic anhydrase II in bone cells leads to an increase in bone mineral density, which is beneficial in the treatment of osteoporosis.
Advantages and Limitations for Lab Experiments
The advantages of using N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-5-chloro-1-naphthamide in lab experiments include its specificity for carbonic anhydrase enzymes, its small size, and its synthetic nature. However, limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
For N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-5-chloro-1-naphthamide include further research into its potential applications in cancer treatment, glaucoma, and osteoporosis. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. The development of more potent and selective carbonic anhydrase inhibitors could also be a future direction for this field of research.
Synthesis Methods
The synthesis of N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-5-chloro-1-naphthamide involves the reaction of 5-chloro-1-naphthalenol with thiocarbonyldiimidazole, followed by the reaction of the resulting intermediate with 3-aminobenzoic acid benzyl ester. The product is then treated with hydrochloric acid to obtain the final compound.
Scientific Research Applications
N-({[3-(benzoylamino)phenyl]amino}carbonothioyl)-5-chloro-1-naphthamide has been studied for its potential applications in various fields such as cancer treatment, glaucoma, and osteoporosis. It has been found to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many cancer cells and plays a role in tumor growth and metastasis. Inhibition of this enzyme has been shown to reduce tumor growth and increase sensitivity to chemotherapy. In glaucoma, this compound has been found to reduce intraocular pressure by inhibiting carbonic anhydrase activity in the eye. In osteoporosis, it has been shown to increase bone mineral density by inhibiting carbonic anhydrase II, which plays a role in bone resorption.
Properties
IUPAC Name |
N-[(3-benzamidophenyl)carbamothioyl]-5-chloronaphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18ClN3O2S/c26-22-14-6-11-19-20(22)12-5-13-21(19)24(31)29-25(32)28-18-10-4-9-17(15-18)27-23(30)16-7-2-1-3-8-16/h1-15H,(H,27,30)(H2,28,29,31,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAGDOACDRNJBEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)NC(=S)NC(=O)C3=CC=CC4=C3C=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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